Cas no 61841-01-8 (Pentanoic acid, 3-ethyl-3-hydroxy-2-methyl-, ethyl ester)

• Product name: Pentanoic acid, 3-ethyl-3-hydroxy-2-methyl-, ethyl ester
• CAS No: 61841-01-8
• MF: C₁₀H₂₀O₃
• MW: 188.264
• CID: 464892
• PubChem ID: 71391788

Pentanoic acid, 3-ethyl-3-hydroxy-2-methyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid, 3-ethyl-3-hydroxy-2-methyl-, ethyl ester
• ethyl 3-ethyl-3-hydroxy-2-methylpentanoate
• DTXSID80813615
• 61841-01-8

• Inchi： InChI=1S/C10H20O3/c1-5-10(12,6-2)8(4)9(11)13-7-3/h8,12H,5-7H2,1-4H3
• InChI Key： PQUCOSUIKHCRFD-UHFFFAOYSA-N
• SMILES： CCC(CC)(C(C)C(=O)OCC)O

Computed Properties

• Exact Mass: 188.1413
• Monoisotopic Mass: 188.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53